Cas no 2309474-48-2 (Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate
• CAS No: 2309474-48-2
• MF: C₁₈H₂₅BrN₂O₃
• MW: 397.306704282761
• CID: 6119582
• PubChem ID: 165738856
• Update Time: 2025-10-31

Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309474-48-2
• EN300-7429587
• tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate
• Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate

• Inchi： 1S/C18H25BrN2O3/c1-16(2,3)24-15(22)9-23-18(13-4-7-20-8-14(13)19)6-5-17(10-18)11-21-12-17/h4,7-8,21H,5-6,9-12H2,1-3H3
• InChI Key： DEIPSXHRAVFANL-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2(CNC2)C1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 396.10486g/mol
• Monoisotopic Mass: 396.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate

Introduction to Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate (CAS No. 2309474-48-2)

Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate, identified by its CAS number 2309474-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug design and molecular biology.

The structural complexity of Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate arises from its spirocyclic framework and the presence of multiple functional groups, including a brominated pyridine ring and an azaspiro moiety. These features make it a versatile scaffold for further chemical modifications, enabling researchers to tailor its properties for specific biological targets.

In recent years, there has been a growing interest in the development of novel spirocyclic compounds due to their unique structural and pharmacological properties. Spiro compounds, characterized by their intramolecular bond between two nonadjacent rings, often exhibit enhanced metabolic stability and improved binding affinity to biological targets. The azaspiro structure in Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate is particularly noteworthy, as it combines the advantages of both azole and spirocyclic systems.

The presence of the bromopyridine moiety in this compound is another key feature that contributes to its potential pharmaceutical applications. Brominated pyridines are known to be valuable intermediates in the synthesis of various bioactive molecules. They can serve as anchors for further functionalization, allowing chemists to introduce additional groups that enhance the compound's biological activity.

Recent studies have highlighted the importance of Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate in the development of targeted therapies. Researchers have demonstrated its utility as a building block for the synthesis of novel inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, preliminary studies suggest that derivatives of this compound may exhibit potent activity against enzymes implicated in cancer progression.

The synthetic route to Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the spirocyclic core, followed by functionalization with the bromopyridine group and the acetoxy side chain. Advanced synthetic techniques, such as transition metal-catalyzed reactions and cross-coupling strategies, are often employed to achieve the desired molecular architecture.

The chemical properties of Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yloxy}acetate make it an attractive candidate for further investigation in drug discovery programs. Its ability to undergo selective modifications allows researchers to explore a wide range of biological activities. Additionally, its structural features provide insights into how spirocyclic compounds can be designed to interact with biological targets more effectively.

In conclusion, Tert-butyl 2-{[6-(3-bromopyridin-4-y1)-2-aZaspiro[3.4]octan~6-yloxy}acetate (CAS No. 2309474~48~) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological applications make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of spirocyclic and brominated pyridine systems continues to grow, compounds like this one are likely to play an increasingly important role in drug discovery and development.